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Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)piperazine

hydrochloride

Cat. No.: B127617 Get Quote

Proper Disposal of 1-(4-
Methoxyphenyl)piperazine hydrochloride
The following guide provides essential safety and logistical information for the proper disposal

of 1-(4-Methoxyphenyl)piperazine hydrochloride (CAS No: 38869-47-5), ensuring

compliance with safety protocols and regulatory standards. This information is intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
1-(4-Methoxyphenyl)piperazine hydrochloride is classified with the following hazards:

Causes skin irritation (H315)[1][2][3]

Causes serious eye irritation (H319)[1][2][3]

May cause respiratory irritation (H335)[1][2][3][4][5]

The signal word for this chemical is Warning.[1][3][5] Personal Protective Equipment (PPE) is

mandatory when handling this compound.

Required PPE:
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Hand Protection: Wear protective gloves.[3][6]

Eye/Face Protection: Use safety goggles with side protection.[7]

Skin and Body Protection: Wear protective clothing.[3][6]

Respiratory Protection: In case of inadequate ventilation or dust formation, wear a

respiratory protection like a type N95 (US) dust mask.[8]

Quantitative Data and Physicochemical Properties
The following table summarizes key quantitative data for 1-(4-Methoxyphenyl)piperazine and its

hydrochloride salt.

Property Value Source

Chemical Name
1-(4-Methoxyphenyl)piperazine

hydrochloride
-

CAS Number 38869-47-5 [1][2]

Molecular Formula C₁₁H₁₆N₂O (free base)

GHS Hazard Pictogram GHS07 (Exclamation Mark) [1]

Hazard Statements H315, H319, H335 [1][3]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[3]

Melting Point 42 - 47 °C (lit., for free base) [4]

Boiling Point 130 °C (for free base) [4]

Flash Point
> 230 °F (> 110 °C, for free

base)
[4]

Incompatibilities
Strong oxidizing agents,

Strong acids and bases
[6][9]
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Step-by-Step Disposal Protocol
Disposal of 1-(4-Methoxyphenyl)piperazine hydrochloride must adhere to federal, state, and

local regulations.[6][8] In the United States, hazardous waste management is primarily

regulated under the Resource Conservation and Recovery Act (RCRA).[10]

Step 1: Waste Identification and Classification

As a generator of chemical waste, you must first determine if the waste is hazardous.[5][11]

1-(4-Methoxyphenyl)piperazine hydrochloride, due to its irritant properties, should be

managed as a hazardous chemical waste.

Step 2: Collection and Storage of Waste

Segregation: Do not mix this waste with other chemicals or waste streams.[8] Keep it in its

original container if possible.

Container: Use a suitable, properly sealed, and clearly labeled container. Uncleaned empty

containers should be treated as if they contain the product itself.[4][8]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name: "1-(4-Methoxyphenyl)piperazine hydrochloride".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials like strong oxidizing agents.[2][4][6] The storage area should be

secure and accessible only to authorized personnel.[2][3][8]

Step 3: Accidental Spill Cleanup

Evacuate: Evacuate personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.[4][6]

Contain: Wearing appropriate PPE, sweep up the solid material.[2] Avoid actions that create

dust.[4]

Collect: Place the spilled material into a suitable, closed container for disposal.[4][6]
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Decontaminate: Wash the spill area after the material has been collected.[6]

Step 4: Final Disposal

Professional Disposal: Arrange for disposal through an approved and licensed hazardous

waste disposal company.[2][8] This ensures the waste is tracked using the "cradle-to-grave"

manifest system as required by RCRA.[10][11][12]

Recommended Disposal Method: The preferred method of disposal is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[6] This should only be performed by a licensed facility.

Restrictions:

DO NOT dispose of this chemical down the drain or into any sewer system.[1][4][5][8]

DO NOT dispose of this chemical on the ground or in a septic tank.[13]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-(4-
Methoxyphenyl)piperazine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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